Cas no 330978-94-4 (ethyl 1-(4-nitrobenzenesulfonyl)piperidine-4-carboxylate)

Ethyl 1-(4-nitrobenzenesulfonyl)piperidine-4-carboxylate is a sulfonamide-based intermediate with applications in organic synthesis and pharmaceutical research. Its structure features a piperidine core functionalized with a 4-nitrobenzenesulfonyl group and an ethyl ester moiety, offering versatility for further derivatization. The nitro group enhances reactivity in nucleophilic aromatic substitution reactions, while the ester provides a handle for hydrolysis or transesterification. This compound is particularly valuable in the development of bioactive molecules, serving as a precursor for piperidine-containing scaffolds. Its crystalline nature and well-defined reactivity profile make it suitable for controlled synthetic transformations. Storage under inert conditions is recommended to maintain stability.

ethyl 1-(4-nitrobenzenesulfonyl)piperidine-4-carboxylate structure

330978-94-4 structure

Product Name:ethyl 1-(4-nitrobenzenesulfonyl)piperidine-4-carboxylate

CAS No:330978-94-4

MF:C₁₄H₁₈N₂O₆S

MW:342.367522716522

MDL:MFCD00577505

CID:3059438

PubChem ID:743240

Update Time:2025-06-07

ethyl 1-(4-nitrobenzenesulfonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-(4-Nitro-benzenesulfonyl)-piperidine-4-carboxylic acid ethyl ester
- ethyl 1-(4-nitrobenzenesulfonyl)piperidine-4-carboxylate
- SR-01000477837
- BBL038208
- STK062625
- ethyl 1-({4-nitrophenyl}sulfonyl)piperidine-4-carboxylate
- Oprea1_586816
- AKOS000310129
- Ethyl1-((4-nitrophenyl)sulfonyl)piperidine-4-carboxylate
- ethyl 1-[(4-nitrophenyl)sulfonyl]piperidine-4-carboxylate
- AKOS015922180
- 330978-94-4
- CS-0299077
- 1R-1327
- ethyl 1-(4-nitrophenyl)sulfonylpiperidine-4-carboxylate
- MFCD00577505
- SR-01000477837-1
- AG-690/09161005
- Ethyl 1-((4-nitrophenyl)sulfonyl)piperidine-4-carboxylate
- EN300-229677
- ethyl 1-[(4-nitrophenyl)sulfonyl]-4-piperidinecarboxylate
- Oprea1_644144
- MDL： MFCD00577505
- Inchi： 1S/C14H18N2O6S/c1-2-22-14(17)11-7-9-15(10-8-11)23(20,21)13-5-3-12(4-6-13)16(18)19/h3-6,11H,2,7-10H2,1H3
- InChI Key： XWOSUDTUEZKYSX-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(C(=O)OCC)CC1)(=O)=O

Computed Properties

Exact Mass: 342.08855747Da
Monoisotopic Mass: 342.08855747Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 522
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 118Å²

ethyl 1-(4-nitrobenzenesulfonyl)piperidine-4-carboxylate Pricemore >>

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